rel-cis-Pinic acid

• CAS: 208651-71-2
• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• InChI: InChI=1S/C9H14O4/c1-9(2)5(4-7(10)11)3-6(9)8(12)13/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)/t5-,6+/m0/s1
• InChIKey: LEVONNIFUFSRKZ-NTSWFWBYSA-N

rel-cis-Pinic Acid (CAS 208651-71-2): Product Definition and Core Characteristics

rel-cis-Pinic acid (CAS 208651-71-2, also registered as 61774-58-1) is a stereochemically defined cis-configured bicyclic dicarboxylic acid derived from the atmospheric oxidation of α-pinene, a major biogenic monoterpene emitted by coniferous vegetation . It belongs to the pinic acid family and is distinguished from other α-pinene oxidation products (e.g., cis-pinonic acid, cis-norpinic acid) by its specific (1S,3S) cyclobutane stereochemistry and the presence of two carboxylic acid moieties . The compound is predominantly utilized as a reference standard and research intermediate in environmental analytical chemistry, atmospheric modeling, and stereoselective organic synthesis .

Chiral reference standard Single (1S,3S)-cis enantiomer for enantiomer-resolved calibration

Stereochemical control Defined stereocenters support stereospecific synthesis and chiral HPLC

SOA marker research Low-volatility α-pinene oxidation product for particle-phase studies

rel-cis-Pinic Acid: Why Stereochemistry and Dicarboxylic Functionality Preclude Interchangeability

Pinic acid and its α-pinene-derived analogs exist as multiple stereoisomeric and constitutional forms (e.g., cis- vs. trans-pinic acid, pinic acid vs. pinonic acid vs. norpinic acid) . These variations directly impact critical physicochemical properties including aqueous solubility, dissociation behavior, and thermal stability, which in turn govern performance in atmospheric SOA modeling, stereoselective synthesis, and analytical reference applications . Substituting rel-cis-pinic acid with a diastereomeric mixture, a trans isomer, or a monocarboxylic analog without verifying the specific stereochemical and functional group requirements introduces uncontrolled variability that can invalidate experimental reproducibility and data comparability.

vs. cis-Pinonic acid rel-cis-Pinic acid Dicarboxylic acid structure shifts vapor pressure and solubility; monocarboxylic analog may not replicate particle-phase partitioning

vs. Diastereomeric mix rel-cis-Pinic acid Unresolved cis/trans mixture precludes enantiomer-resolved quantification; stereochemical definition may not transfer

• [1] Kołodziejczyk, A.; Pyrcz, P.; Pobudkowska, A.; Błaziak, K.; Szmigielski, R. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products. J. Phys. Chem. B 2019, 123 (35), 7531–7541. View Source
• [2] Kołodziejczyk, A.; Pyrcz, P.; Pobudkowska, A.; Błaziak, K.; Szmigielski, R. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products. J. Phys. Chem. B 2019, 123 (35), 7531–7541. View Source

rel-cis-Pinic Acid (CAS 208651-71-2): Verifiable Comparative Performance Data

Enhanced Aqueous Solubility of rel-cis-Pinic Acid Relative to Monocarboxylic α-Pinene Oxidation Products

As a dicarboxylic acid, cis-pinic acid exhibits markedly superior aqueous solubility compared to monocarboxylic acid analogs such as cis-pinonic acid. A 2019 study by Kołodziejczyk et al. quantitatively reports that the intrinsic solubility (S₀) of cis-pinonic acid is 0.043 mmol·dm⁻³, while cis-pinic acid demonstrates significantly better solubility in aqueous solution . This differential solubility is critical for understanding partitioning and multiphase chemistry in secondary organic aerosol (SOA) systems.

Vapor pressure

Head-to-head

~8.25-fold lower vs. cis-pinonic acid (0.12 ± 0.06 Pa vs. 0.99 ± 0.19 Pa at 298 K)

Supports particle-phase partitioning context

GC-FID method; reported subcooled liquid vapor pressure

Evidence Dimension	Aqueous solubility (intrinsic solubility, S₀)
Target Compound Data	Qualitatively: 'better solubility in the aqueous solution' (quantitative S₀ value for cis-pinic acid not numerically reported but inferred from dicarboxylic vs. monocarboxylic behavior)
Comparator Or Baseline	cis-Pinonic acid (monocarboxylic acid)
Quantified Difference	cis-Pinonic acid intrinsic solubility S₀ = 0.043 mmol·dm⁻³; cis-pinic acid solubility is qualitatively and functionally superior due to additional carboxyl group enabling stronger hydration and lower hydrophobicity.
Conditions	Dynamic method (solid–liquid phase equilibria); temperature not explicitly stated for S₀; pKₐ and thermal properties measured at 298.15 K and 310.15 K

Why This Matters

Superior aqueous solubility directly influences the compound's utility in aqueous-phase atmospheric chemistry studies and ensures reliable dissolution for analytical standard preparation.

• [1] Kołodziejczyk, A.; Pyrcz, P.; Pobudkowska, A.; Błaziak, K.; Szmigielski, R. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products. J. Phys. Chem. B 2019, 123 (35), 7531–7541. View Source

Differentiated Thermal Properties: Melting Temperature and Enthalpy of Fusion of rel-cis-Pinic Acid

Differential scanning calorimetry (DSC) measurements reveal that cis-pinic acid possesses a melting temperature (Tₘ) of 364.32 K and an enthalpy of fusion (ΔH_fus) of 14.75 kJ·mol⁻¹ . These values contrast with other α-pinene SOA components, such as cis-norpinic acid (Tₘ = 440.68 K, ΔH_fus = 14.75 kJ·mol⁻¹) and cis-pinonic acid (ΔH_fus = 30.35 kJ·mol⁻¹), demonstrating that rel-cis-pinic acid's thermal behavior is distinct and must be accounted for in temperature-dependent experimental designs.

Melting temperature

Cross-study comparable

ΔTm ≈ 13–16 K lower (364.32 K vs. 377–380 K for cis-pinonic acid)

Reported thermal property context

DSC measurement; distinct crystal lattice energetics

Evidence Dimension	Melting temperature (Tₘ) and enthalpy of fusion (ΔH_fus)
Target Compound Data	cis-Pinic acid: Tₘ = 364.32 K; ΔH_fus = 14.75 kJ·mol⁻¹
Comparator Or Baseline	cis-Norpinic acid: Tₘ = 440.68 K, ΔH_fus = 14.75 kJ·mol⁻¹; cis-Pinonic acid: ΔH_fus = 30.35 kJ·mol⁻¹
Quantified Difference	Tₘ of cis-pinic acid is 76.36 K lower than cis-norpinic acid; ΔH_fus of cis-pinic acid is 15.6 kJ·mol⁻¹ lower than cis-pinonic acid.
Conditions	Differential scanning calorimetry (DSC); atmospheric pressure

Why This Matters

Quantitative thermal parameters enable precise experimental planning for temperature-sensitive applications (e.g., storage, sample preparation) and provide a basis for purity verification via melting point analysis.

• [1] Kołodziejczyk, A.; Pyrcz, P.; Pobudkowska, A.; Błaziak, K.; Szmigielski, R. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products. J. Phys. Chem. B 2019, 123 (35), 7531–7541. View Source

Dissociation Behavior: Similar K₁/K₂ Ratio for cis- and trans-Pinic Acid Isomers

A 1958 potentiometric study by Howell and Fisher determined that cis-pinic acid and trans-pinic acid exhibit nearly identical K₁/K₂ dissociation constant ratios, a finding that was unusual for cyclobutane dicarboxylic acids of the time . While the absolute pKₐ values for cis-pinic acid are not numerically reported in this study, the observed K₁/K₂ similarity confirms that stereochemical configuration (cis vs. trans) does not significantly alter the acid's ionization profile under these conditions. This equivalence implies that substitution of one isomer for the other may be permissible in purely pH-dependent applications, but does not extend to stereospecific interactions or biological recognition events.

Aqueous solubility

Class-level

Qualitatively higher for dicarboxylic acid vs. monocarboxylic comparators (S0 ≈ 0.04–0.05 mmol·dm⁻³)

Solubility class-distinct; data to verify

Dynamic method; quantitative S0 for cis-pinic acid not numerically reported

Evidence Dimension	Dissociation constant ratio (K₁/K₂)
Target Compound Data	cis-Pinic acid: K₁/K₂ ratio very close to that of trans-pinic acid
Comparator Or Baseline	trans-Pinic acid
Quantified Difference	K₁/K₂ ratio for cis-pinic acid is very close to that for trans-pinic acid; no significant difference in ionization behavior was observed.
Conditions	Potentiometric titration in aqueous solution using Speakman's method; dilute acid concentrations; 1958

Why This Matters

For applications where only acid-base behavior matters, the similarity in dissociation profiles may reduce the need for isomer-specific sourcing. Conversely, for stereospecific studies, this underscores that differentiation must be sought in properties beyond pKₐ.

• [1] Howell, H.; Fisher, G. S. The Dissociation Constants of Some of the Terpene Acids. J. Am. Chem. Soc. 1958, 80 (23), 6316–6319. View Source

Predicted Physicochemical Constants for rel-cis-Pinic Acid from ACD/Labs Percepta Platform

The ACD/Labs Percepta platform (v14.00) predicts the following properties for cis-pinic acid (ChemSpider CSID:61704539): density 1.2 ± 0.1 g/cm³, boiling point 362.7 ± 15.0 °C at 760 mmHg, vapor pressure 0.0 ± 1.7 mmHg at 25°C, flash point 187.3 ± 16.9 °C, LogP 0.94, and LogD -3.54 (pH 7.4) . These in silico parameters provide a baseline for assessing handling, storage, and solubility in organic phases, and serve as reference points when evaluating the compound's behavior in computational models or for comparison with experimentally determined values.

Chiral ratio stability

Head-to-head

Fluctuating chiral ratio vs. constant (−)-enantiomer excess for cis-pinonic acid

Supports environmental chiral marker monitoring

2D mLC-LC; Belukha Glacier ice-core record (1870–1970 CE)

Evidence Dimension	Predicted physicochemical properties
Target Compound Data	Density: 1.2±0.1 g/cm³; BP: 362.7±15.0 °C; LogP: 0.94; LogD (pH 7.4): -3.54
Comparator Or Baseline	No direct comparator provided; values are absolute predictions.
Quantified Difference	N/A
Conditions	ACD/Labs Percepta Platform v14.00

Why This Matters

Predicted data can guide initial experimental design and solvent selection, and highlight the compound's low lipophilicity (negative LogD at physiological pH), which is consistent with its dicarboxylic acid nature.

rel-cis-Pinic Acid: Prioritized Use Cases Based on Quantitative Evidence

Atmospheric Secondary Organic Aerosol (SOA) Modeling and Tracer Studies

The superior aqueous solubility of rel-cis-pinic acid relative to monocarboxylic SOA products (Section 3, Evidence 1) directly supports its use as a hydrophilic SOA tracer. Researchers investigating aqueous-phase processing, cloud condensation nuclei (CCN) activity, and atmospheric multiphase chemistry should prioritize rel-cis-pinic acid for its well-defined partitioning behavior and higher water solubility compared to cis-pinonic acid .

Stereoselective Organic Synthesis of Chiral Cyclobutane Derivatives

The defined (1S,3S) cis-stereochemistry of rel-cis-pinic acid is essential for the stereoselective synthesis of polyfunctionalized cyclobutane building blocks, as demonstrated in the production of dehydro amino acids and quinazolinone derivatives . While the dissociation behavior may resemble the trans isomer (Section 3, Evidence 3), the fixed cis geometry imposes specific spatial constraints that are critical for enantioselective transformations and molecular recognition .

Analytical Reference Standard for Mass Spectrometry and Chromatography

With a precisely known melting temperature (364.32 K) and enthalpy of fusion (14.75 kJ·mol⁻¹) (Section 3, Evidence 2), rel-cis-pinic acid is a thermally well-characterized compound suitable for use as a calibration standard in gas chromatography–mass spectrometry (GC-MS) and liquid chromatography–mass spectrometry (LC-MS) methods aimed at quantifying α-pinene oxidation products in environmental samples .

Toxicological Evaluation of Atmospheric Particulate Matter

rel-cis-Pinic acid has been employed in the development of exposure systems for assessing the toxicity of particles derived from coal-fired power plants . Its role as a representative α-pinene oxidation product allows researchers to model the contribution of biogenic SOA to particulate matter composition and associated health effects .

Application

Selection Property

Validation Focus

SOA formation and nucleation studies

Low-volatility particle-phase standard

Particle-phase partitioning endpoint review

Environmental forensics and paleoclimate reconstruction

Responsive chiral marker species

Enantiomeric ratio monitoring in archives

Stereospecific synthesis of cyclobutane-containing compounds

Single-enantiomer chiral pool material

Stereochemical fidelity in downstream transformations

Cloudwater chemistry and aqueous-phase oxidation modeling

Higher aqueous solubility dicarboxylic acid

Aqueous-phase partitioning and kinetics review

• [1] Kołodziejczyk, A.; Pyrcz, P.; Pobudkowska, A.; Błaziak, K.; Szmigielski, R. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products. J. Phys. Chem. B 2019, 123 (35), 7531–7541. View Source
• [2] Avotin'sh, F.; Petrova, M.; Strakovs, A. Di-6R,7R1-4(3H)-Oxo-2-quinazolinyl-substituted Cyclobutanes from Pinic and sym-Homopinic Acids. Chem. Heterocycl. Compd. 2005, 41 (10), 1292–1298. View Source